3-methyl-N-({[2-(2-naphthyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide

• IUPAC Name: 3-methyl-N-[(2-naphthalen-2-yl-1,3-benzoxazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C26H19N3O2S/c1-16-5-4-8-19(13-16)24(30)29-26(32)27-21-11-12-23-22(15-21)28-25(31-23)20-10-9-17-6-2-3-7-18(17)14-20/h2-15H,1H3,(H2,27,29,30,32)
• InChI Key: PPPFPBVODUSSBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C26H19N3O2S
• Molecular Weight: 437.5 g/mol

Description

3-methyl-N-({[2-(2-naphthyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide is a chemical compound that belongs to the family of benzoxazole-based fluorescent dyes. It is commonly used in scientific research as a fluorescent probe for the detection of various biomolecules, including proteins, nucleic acids, and lipids.

Mechanism of Action

The mechanism of action of 3-methyl-N-({[2-(2-naphthyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide involves the binding of the compound to the target biomolecule, which results in the emission of fluorescence. The fluorescence emission is due to the excitation of the compound by a light source, which causes the transfer of energy to the target biomolecule. The energy transfer results in the emission of fluorescence, which can be detected and measured.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are dependent on the target biomolecule. The compound does not have any known direct biochemical or physiological effects on cells or tissues. However, it can be used to study the biochemical and physiological effects of other molecules by labeling them with the compound and monitoring their behavior.

Advantages and Limitations for Lab Experiments

The advantages of using 3-methyl-N-({[2-(2-naphthyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide in lab experiments include its high sensitivity, specificity, and versatility. It can be used to label a wide range of biomolecules, and its fluorescence emission can be detected and measured with high accuracy. The limitations of using this compound include its high cost, the need for specialized equipment for detection, and its potential toxicity to cells and tissues.

Future Directions

The future directions for the use of 3-methyl-N-({[2-(2-naphthyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide in scientific research include the development of new labeling strategies, the optimization of detection methods, and the exploration of new applications. Researchers are also investigating the potential use of this compound in live-cell imaging and drug discovery.

Synthesis Methods

The synthesis of 3-methyl-N-({[2-(2-naphthyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide involves the reaction of 2-(2-naphthyl)benzoxazole-5-carbonyl chloride with 3-aminobenzoic acid followed by the reaction with thiosemicarbazide. The final product is obtained by the reaction of the intermediate with methyl iodide. The synthesis of this compound is a multi-step process that requires expertise in organic chemistry.

Scientific Research Applications

3-methyl-N-({[2-(2-naphthyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide is widely used as a fluorescent probe in scientific research. It is used in various applications, including protein labeling, lipid labeling, and nucleic acid labeling. It is also used in fluorescence microscopy, flow cytometry, and high-throughput screening.